N-{[1-(5-ethylpyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide

• IUPAC Name: N-[[1-(5-ethylpyrimidin-2-yl)azetidin-3-yl]methyl]-N-methylmethanesulfonamide
• InChI: InChI=1S/C12H20N4O2S/c1-4-10-5-13-12(14-6-10)16-8-11(9-16)7-15(2)19(3,17)18/h5-6,11H,4,7-9H2,1-3H3
• InChI Key: UXNYROZQRPQFIU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)N2CC(C2)CN(C)S(=O)(=O)C
• Molecular Formula: C12H20N4O2S
• Molecular Weight: 284.38 g/mol

Description

N-{[1-(5-ethylpyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide, also known as EPMAM, is an organic compound that has been studied extensively for its various properties and applications. It is a derivative of pyrimidines and can be synthesized in the laboratory. EPMAM has been used in the synthesis of a variety of compounds and has been found to have numerous biochemical and physiological effects.

Scientific Research Applications

N-{[1-(5-ethylpyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide has been studied extensively for its various applications in scientific research. It has been used in the synthesis of a variety of compounds, including peptides, peptidomimetics, and nucleosides. It has also been used in the synthesis of a variety of pharmaceutical compounds, such as anti-inflammatory agents and antifungal agents. In addition, it has been used in the development of new materials for drug delivery and as a catalyst for organic reactions.

Mechanism of Action

The mechanism of action of N-{[1-(5-ethylpyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide has been studied extensively. It is believed that the compound acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. The inhibition of COX-2 by N-{[1-(5-ethylpyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide leads to the reduction of inflammatory responses in the body. In addition, it has been shown to inhibit the activity of other enzymes, such as matrix metalloproteinases (MMPs) and tumor necrosis factor-alpha (TNF-alpha).
Biochemical and Physiological Effects
The biochemical and physiological effects of N-{[1-(5-ethylpyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide have been studied extensively. It has been shown to reduce inflammation, reduce pain, and improve wound healing. In addition, it has been shown to reduce the proliferation of cancer cells and inhibit the growth of bacteria and fungi. Furthermore, it has been shown to reduce the production of nitric oxide, which can lead to the prevention of oxidative stress and the protection of cells from damage.

Advantages and Limitations for Lab Experiments

The use of N-{[1-(5-ethylpyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide in laboratory experiments has a number of advantages. It is a readily available compound with a high degree of purity and is easy to synthesize. In addition, it is relatively stable and can be stored for extended periods of time. However, there are some limitations to its use in laboratory experiments. It is a highly potent compound and must be handled with care. In addition, it is expensive and may not be suitable for large-scale experiments.

Future Directions

There are a number of potential future directions for research on N-{[1-(5-ethylpyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide. One area of research is the development of new formulations and delivery methods for the compound. Additionally, further studies could be conducted to explore the potential therapeutic applications of N-{[1-(5-ethylpyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide in a variety of diseases. Other potential areas of research include the development of new synthetic methods for the compound and the exploration of its potential as a catalyst for organic reactions. Finally, further studies could be conducted to explore the potential environmental applications of N-{[1-(5-ethylpyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide.

Synthesis Methods

The synthesis of N-{[1-(5-ethylpyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide is achieved through a multi-step process that begins with the reaction of 5-ethylpyrimidine and methyl methanesulfonate in the presence of a base catalyst such as sodium ethoxide. The resulting compound is then treated with methylmagnesium bromide and heated, which yields the desired N-{[1-(5-ethylpyrimidin-2-yl)azetidin-3-yl]methyl}-N-methylmethanesulfonamide product. This process has been shown to be reliable and efficient, with yields of up to 95% reported in the literature.